Cas no 1262967-24-7 (2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1262967-24-7
• MF: C₁₇H₁₆BNO₄
• MW: 309.124244689941
• CID: 2602629
• PubChem ID: 329767485
• Update Time: 2025-11-02

2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-Biphenylboronic acid MIDA ester
• 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 2-([1,1′-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 1104636-67-0
• MFCD25976531
• AKOS005166810
• CS-0443598
• 1262967-24-7
• Boron, [1,1'-biphenyl]-4-yl[N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO]-, (T-4)-
• 6-methyl-2-(4-phenylphenyl)-1,3,6,2-dioxazaborocane-4,8-dione
• 4-Biphenylboronic acid MIDA ester, 95% (HPLC)

• MDL： MFCD25976531
• Inchi： 1S/C17H16BNO4/c1-19-11-16(20)22-18(23-17(21)12-19)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： UDYWFICXSOXCLZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2C=CC=CC=2)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 309.1172382g/mol
• Monoisotopic Mass: 309.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 182-192 °C

2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

Exploring the Versatile Applications of 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1262967-24-7)

In the ever-evolving field of organic chemistry, 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1262967-24-7) has emerged as a compound of significant interest. This unique dioxazaborocane derivative combines a biphenyl moiety with a boron-containing heterocycle, offering a fascinating platform for various applications in materials science and pharmaceutical research. Researchers are particularly intrigued by its potential in organic electronics and as a building block for functional materials.

The structural complexity of 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione presents exciting opportunities in molecular design. The presence of both aromatic systems and boron-oxygen bonds in its architecture makes it particularly valuable for developing advanced materials with tailored properties. Recent studies have explored its potential in creating luminescent materials, where the biphenyl group contributes to π-conjugation while the dioxazaborocane ring offers unique electronic characteristics.

From a synthetic chemistry perspective, CAS 1262967-24-7 represents an interesting case study in heterocyclic compound formation. The compound's boron-containing ring system demonstrates how modern synthetic methodologies can create complex molecular architectures with precision. This has led to growing interest in its structure-activity relationships, particularly in how modifications to the methyl group or biphenyl moiety might influence its physical and chemical properties.

The thermal stability of 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione makes it particularly attractive for applications requiring high-performance materials. Researchers are investigating its potential in polymer composites, where its unique structure could enhance material properties. The compound's ability to participate in coordination chemistry through its boron center opens additional possibilities for creating metal-organic frameworks with specific functionalities.

In the context of current research trends, CAS 1262967-24-7 aligns well with the growing demand for specialty chemicals in advanced technologies. Its potential applications span from optoelectronic devices to catalytic systems, reflecting the versatility of boron-containing compounds in modern chemistry. The compound's electronic properties are particularly noteworthy, with theoretical studies suggesting interesting charge transport characteristics that could be valuable in organic semiconductors.

The synthesis and characterization of 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione continue to attract attention in academic and industrial research circles. Recent advancements in analytical techniques have enabled more detailed studies of its molecular structure and solid-state properties. These investigations are crucial for understanding how subtle changes in molecular geometry affect the compound's performance in various applications.

From a commercial perspective, the growing interest in functional organic materials has increased the relevance of compounds like CAS 1262967-24-7. Manufacturers specializing in fine chemicals are exploring scalable synthesis routes, while material scientists investigate its incorporation into advanced material formulations. The compound's unique combination of structural features positions it as a potential candidate for next-generation material innovations.

Environmental considerations are also shaping research directions for 2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione. Scientists are examining its degradation pathways and ecological impact, ensuring that potential applications align with green chemistry principles. This comprehensive approach reflects the modern chemical industry's commitment to developing sustainable solutions without compromising performance.

Looking ahead, CAS 1262967-24-7 represents an exciting area of exploration at the intersection of organic synthesis and materials science. Its development trajectory mirrors broader trends in chemical research, where molecular-level design is increasingly important for creating tailored functionalities. As research continues, we can anticipate new discoveries about this compound's potential and novel applications that leverage its unique chemical architecture.